Cas no 66158-28-9 (3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-)

3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-, is a heterocyclic organic compound featuring a pyridine core substituted with a carboxylic acid group and a propyl-linked oxo-dihydro moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its functional groups enable versatile derivatization, facilitating the development of bioactive molecules. The compound exhibits moderate stability under standard conditions, ensuring reliable handling in laboratory settings. Its well-defined chemical properties allow for precise incorporation into complex molecular frameworks, supporting research in medicinal chemistry and material science. Available in high purity, it is suitable for applications requiring stringent quality control.

3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- structure

66158-28-9 structure

Product Name:3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-

CAS No:66158-28-9

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:1705047

PubChem ID:61718565

Update Time:2025-05-28

3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-
- SCHEMBL5068788
- 66158-28-9
- 2-oxo-1-propyl-1,2-dihydropyridin-3-carboxylic acid
- 2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid
- DB-122286
- 2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylicacid
- KNNLKFXXFQAODX-UHFFFAOYSA-N
- EN300-369274
- AKOS010987687
- Inchi： 1S/C9H11NO3/c1-2-5-10-6-3-4-7(8(10)11)9(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key： KNNLKFXXFQAODX-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)O)=CC=CN1CCC

Computed Properties

Exact Mass: 181.07393
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 57.6Å²

Experimental Properties

PSA: 57.61

3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- Pricemore >>

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